Cas no 134510-05-7 (4,5-dihydro-5-oxo-2-Pyrazinecarbonitrile)

• Product Name: 4,5-dihydro-5-oxo-2-Pyrazinecarbonitrile
• CAS No: 134510-05-7
• MF: C₅H₃N₃O
• MW: 121.096820116043
• CID: 1105012
• PubChem ID: 10176136
• Update Time: 2025-04-20

4,5-dihydro-5-oxo-2-Pyrazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-2-Pyrazinecarbonitrile
• 6-oxo-1H-pyrazine-3-carbonitrile
• 5-cyanopyrazin-2-one
• FBBKFQQRDQALLM-UHFFFAOYSA-N
• 5-Hydroxypyrazine-2-carbonitrile
• 2-Pyrazinecarbonitrile, 4,5-dihydro-5-oxo-
• EN300-58912
• 5-oxo-4,5-dihydropyrazine-2-carbonitrile
• SCHEMBL1558076
• 134510-05-7
• AKOS011143591

• Inchi： 1S/C5H3N3O/c6-1-4-2-8-5(9)3-7-4/h2-3H,(H,8,9)
• InChI Key： FBBKFQQRDQALLM-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C#N)=CN1

Computed Properties

• Exact Mass: 121.027611728g/mol
• Monoisotopic Mass: 121.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 65.2Ų